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An In-Depth Technical Guide to Writing a Simple Simulation Script in GEM-5

Introduction to GEM-5 Simulation

GEM-5 is a modular and extensible discrete-event simulator for computer architecture
research. It provides a framework for modeling various hardware components, including
processors, memory systems, and interconnects. At its core, a GEM-5 simulation is controlled
by a Python configuration script, which allows researchers to define, configure, and connect
different simulation components, known as SimObjects.[1][2][3] SimObjects are C++ objects
exported to the Python environment, enabling detailed and flexible system configuration.[1][2]

GEM-5 supports two primary simulation modes: Syscall Emulation (SE) and Full System (FS).

e Syscall Emulation (SE) Mode: This mode focuses on simulating the CPU and memory
system for a single user-mode application. It avoids the complexity of booting an operating
system by intercepting and emulating system calls made by the application.[1] SE mode is
significantly easier to configure and is ideal for architectural studies focused on application
performance without the overhead of a full OS.[1][4]

o Full System (FS) Mode: In this mode, GEM-5 emulates a complete hardware system,
including devices and interrupt controllers, allowing it to boot an unmodified operating
system.[1][5] FS mode provides higher fidelity by modeling OS interactions but is
considerably more complex to configure.[4][5]

This guide will focus on creating a simple simulation script using the more straightforward
Syscall Emulation mode.
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Experimental Protocol: Crafting a Basic SE Mode
Script

The process of writing a GEM-5 simulation script involves defining the hardware components,
configuring their parameters, and specifying the workload to be executed. The gem5 standard
library simplifies this process by providing pre-defined, connectable components.[2][6]

Step 1: Importing Necessary GEM-5 Components

The first step is to import the required classes from the gem5 standard library. These classes
represent the building blocks of our simulated system, such as the main board, processor,
memory, and cache hierarchy.[6]

Step 2: Defining the System Components

Next, we instantiate the imported components to define the hardware configuration. For a
simple system, we will model a processor connected directly to main memory without any
caches.[6]

o Cache Hierarchy: We explicitly define that there will be no caches using the NoCache
component.[6]

¢ Memory System: A single channel of DDR3 memory is configured.[6]

e Processor: A simple, single-core atomic CPU is chosen. An atomic CPU model is faster as it
completes memory requests in a single cycle, suitable for initial functional simulations.[6]

o Board: The SimpleBoard acts as the backbone, connecting the processor, memory, and
cache hierarchy.[2][6] We must specify the clock frequency and the previously defined
components for the board.

Step 3: Setting the Workload

With the hardware defined, we specify the application to be run. In SE mode, this involves
pointing the simulator to a statically compiled executable.[1][3] The obtain_resource function
can be used to download pre-built test binaries, such as a "Hello World" program.[6]
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Step 4: Instantiating and Running the Simulation

The final step is to create a Simulator object with the configured board and launch the

simulation. The run() method starts the execution, which continues until the workload

completes.[1][6]

Data Presentation: Key Simulation Parameters

The following table summarizes the core quantitative parameters configured in our simple

simulation script.

Parameter Component Value Description
_ The clock frequency
clk_freq SimpleBoard "3GHz"
for the system board.
Specifies the atomic
) CPU model for faster,
cpu_type SimpleProcessor CPUTypes.ATOMIC )
less detailed
simulation.
The number of CPU
num_cores SimpleProcessor 1 cores in the
processor.
The instruction set
isa SimpleProcessor ISA.X86 architecture for the
processor.
) SingleChannelDDR3_ ) The total size of the
size "2GiB" )
1600 main memory.
Indicates a direct
connection between
cache_hierarchy SimpleBoard NoCache the processor and
memory without
caches.
Visualizations
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GEM-5 Simulation Script Workflow

The logical workflow for creating and executing a GEM-5 simulation script involves defining,
configuring, and connecting components before instantiation and execution.

Simulation Script Workflow

1. Define Components

(Board, Processor, Memory)

2. Configure Parameters
(Clock, CPU Type, Mem Size)

3. Set Workload
(Assign Executable)

4. Instantiate Simulator
(Create C++ Objects)

5. Run Simulation

Click to download full resolution via product page

A diagram illustrating the logical workflow of a GEM-5 simulation script.
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Simple System Component Hierarchy

This diagram illustrates the hierarchical relationship between the simulated hardware
components defined in the script. The SimpleBoard acts as the top-level container for the
SimpleProcessor and SingleChannelDDR3_1600 memory system, which are interconnected.

Simulated System Hierarchy

SimpleBoard

(clk_freq="3GHz'")

contains

Workload
(x86-hello64-static)

SimpleProcessor
(1x ATOMIC Core)

contains

SingleChannelDDR3_1600
(2GiB)

Click to download full resolution via product page

Component hierarchy for the simple GEM-5 simulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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